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Compound of Interest

Compound Name: SDUY038

Cat. No.: B15579043 Get Quote

Comparative Analysis: SDUY038 vs. TNO155
A comparative analysis between SDUY038 and TNO155 cannot be provided at this time due to

the lack of publicly available scientific literature and experimental data for a compound

designated as SDUY038. Extensive searches have not yielded any specific information

regarding the mechanism of action, preclinical, or clinical data for SDUY038.

Therefore, this guide will focus on providing a comprehensive overview of TNO155, a well-

documented SHP2 inhibitor, presented in the requested format for researchers, scientists, and

drug development professionals.

TNO155: A Profile of the SHP2 Inhibitor
TNO155 is an orally active, selective, and allosteric inhibitor of Src homology region 2 domain-

containing phosphatase 2 (SHP2).[1][2] SHP2 is a non-receptor protein tyrosine phosphatase

that plays a crucial role in cell growth and survival by positively regulating the RAS-MAPK

signaling pathway.[1] By inhibiting SHP2, TNO155 blocks downstream signaling in this

pathway, leading to antineoplastic activity.[1]

Mechanism of Action
TNO155 binds to an allosteric site on the SHP2 protein, stabilizing it in an inactive

conformation. This prevents the dephosphorylation of its target proteins, thereby inhibiting the

activation of the RAS-RAF-MEK-ERK signaling cascade. This mechanism is particularly

relevant in cancers driven by receptor tyrosine kinases (RTKs) or those with activating

mutations in the RAS pathway.
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Signaling Pathway of TNO155 Inhibition
The following diagram illustrates the role of SHP2 in the MAPK signaling pathway and the point

of intervention for TNO155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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